Cas no 309735-29-3 (3-(Azepan-1-yl)-1,2-benzothiazole 1,1-dioxide)
309735-29-3 structure
Product Name:3-(Azepan-1-yl)-1,2-benzothiazole 1,1-dioxide
CAS No:309735-29-3
MF:C13H16N2O2S
MW:264.343341827393
CID:4730871
Update Time:2023-08-16
3-(Azepan-1-yl)-1,2-benzothiazole 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzisothiazole, 3-(hexahydro-1H-azepin-1-yl)-, 1,1-dioxide
- 3-(azepan-1-yl)-1,2-benzothiazole 1,1-dioxide
- 3-Azepan-1-yl-benzo[d]isothiazole 1,1-dioxide
- XRMSASBXSGVRLP-UHFFFAOYSA-N
- HMS1705G01
- STK133164
- ST50478964
- 3-(1-Azepanyl)-1,2-benzisothiazole 1,1-dioxide
- 3-(1-Azepanyl)-1,2-benzisothiazole 1,1-dioxide #
- 3-azaperhydroepinylbenzo[d]1,2-thiazoline-1,1
- 3-(Azepan-1-yl)-1,2-benzothiazole 1,1-dioxide
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- Inchi: 1S/C13H16N2O2S/c16-18(17)12-8-4-3-7-11(12)13(14-18)15-9-5-1-2-6-10-15/h3-4,7-8H,1-2,5-6,9-10H2
- InChI Key: XRMSASBXSGVRLP-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(=N1)N1CCCCCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 430
- XLogP3: 1.6
- Topological Polar Surface Area: 58.1
3-(Azepan-1-yl)-1,2-benzothiazole 1,1-dioxide Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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